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Compound of Interest

Compound Name: 1-methyl-4-(sulfinylamino)benzene

Cat. No.: B095315 Get Quote

An In-Depth Technical Guide to N-sulfinyl-p-
toluidine
For Researchers, Scientists, and Drug Development Professionals

Abstract
N-sulfinyl-p-toluidine, a member of the N-sulfinylamine family, is a versatile reagent in organic

synthesis. This technical guide provides a comprehensive overview of its physical and chemical

properties, detailed experimental protocols for its synthesis and characterization, and an

exploration of its reactivity. The information is presented to support its application in research

and development, particularly in the synthesis of novel nitrogen- and sulfur-containing

compounds.

Core Physical and Chemical Properties
N-sulfinyl-p-toluidine, with the empirical formula C7H7NOS, is an aromatic sulfinylamine. While

specific experimental values for some physical properties are not widely reported in the

literature, a summary of its known and calculated properties is provided below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b095315?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C7H7NOS SpectraBase[1]

Molecular Weight 153.2 g/mol SpectraBase[1]

CAS Number 15795-42-3 SpectraBase[1]

Appearance
Not explicitly stated, likely a

solid or oil

General knowledge of similar

compounds

Melting Point Data not readily available

Boiling Point Data not readily available

Solubility Data not readily available

Spectroscopic Data:

13C NMR: Spectral data is available and can be accessed through specialized databases.[2]

The chemical shifts provide insight into the carbon framework of the molecule.

Mass Spectrometry (GC-MS): The mass spectrum of N-sulfinyl-p-toluidine is available,

confirming its molecular weight and fragmentation pattern.[1]

Infrared (IR) Spectroscopy: While specific peak values were not found in the immediate

search, IR spectroscopy would be expected to show characteristic peaks for the N=S=O

stretching vibrations, as well as aromatic C-H and C=C stretching.

Synthesis and Characterization: Experimental
Protocols
The synthesis of N-sulfinyl-p-toluidine typically involves the reaction of p-toluidine with thionyl

chloride. The following is a general experimental protocol based on established methods for the

synthesis of N-sulfinylanilines.

Synthesis of N-sulfinyl-p-toluidine
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Principle: The primary amine (p-toluidine) reacts with thionyl chloride to form the corresponding

N-sulfinylamine with the elimination of hydrogen chloride. A base is often used to scavenge the

HCl produced.

Materials:

p-Toluidine

Thionyl chloride (SOCl₂)

Anhydrous solvent (e.g., diethyl ether, dichloromethane, or benzene)

A non-nucleophilic base (e.g., pyridine or triethylamine)

Anhydrous sodium sulfate or magnesium sulfate

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser connected to a drying tube (or nitrogen inlet),

dissolve p-toluidine in the anhydrous solvent.

Cool the solution in an ice bath to 0 °C.

Add the base to the solution.

Slowly add a stoichiometric amount of thionyl chloride dropwise from the dropping funnel

with vigorous stirring. The reaction is exothermic and should be controlled by the rate of

addition.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours until the reaction is complete (monitoring by TLC is recommended).

The reaction mixture will likely contain a precipitate of the hydrochloride salt of the base.

Filter the mixture to remove the salt.

Wash the filtrate with water and then with a saturated sodium bicarbonate solution to remove

any remaining acid.
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Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

The crude product can be purified by vacuum distillation or column chromatography on silica

gel.

Characterization
The synthesized N-sulfinyl-p-toluidine should be characterized to confirm its identity and purity.

NMR Spectroscopy (¹H and ¹³C): To confirm the structure and assess purity.

IR Spectroscopy: To identify the characteristic N=S=O functional group.

Mass Spectrometry: To confirm the molecular weight.

Chemical Reactivity and Applications
N-sulfinylamines are valuable intermediates in organic synthesis. The N=S=O group is

electrophilic and can react with a variety of nucleophiles. A significant application of N-

sulfinylanilines is their participation in cycloaddition reactions.

Diels-Alder Reactions
N-sulfinyl-p-toluidine can act as a dienophile in Diels-Alder reactions with dienes.[3] The N=S

bond participates in the [4+2] cycloaddition, leading to the formation of six-membered

heterocyclic rings. This reactivity is a powerful tool for the synthesis of complex sulfur- and

nitrogen-containing scaffolds.

Below is a diagram illustrating the general workflow for a Diels-Alder reaction involving N-

sulfinyl-p-toluidine.
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p-Toluidine

N-sulfinyl-p-toluidine

Thionyl Chloride (SOCl₂) [4+2] Cycloaddition

Diene

Cycloadduct
(Dihydrothiazine oxide derivative)

Click to download full resolution via product page

Caption: Synthetic pathway to a dihydrothiazine oxide derivative.

Conclusion
N-sulfinyl-p-toluidine is a reactive intermediate with significant potential in synthetic organic

chemistry. This guide has summarized its core properties, provided a detailed protocol for its

synthesis, and highlighted its utility in cycloaddition reactions. Further research into the physical

properties and broader reactivity of this compound will undoubtedly expand its applications in

the development of novel molecules for the pharmaceutical and materials science industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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